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Compound of Interest

Compound Name: Eupalinolide O

Cat. No.: B10831785 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Eupalinolide O is a sesquiterpene lactone, a class of natural compounds known

for a wide range of biological activities.[1][2] Isolated from Eupatorium lindleyanum DC.,

Eupalinolide O has demonstrated significant anticancer properties, including the induction of

cell cycle arrest and apoptosis in various cancer cell lines, such as human triple-negative

breast cancer.[2][3][4] Accurate and reproducible in vitro experimental results are critically

dependent on the correct preparation, handling, and storage of Eupalinolide O stock solutions.

This document provides a detailed protocol for preparing high-concentration stock solutions in

Dimethyl Sulfoxide (DMSO) and subsequent dilution to working concentrations for cell-based

assays.

Quantitative Data Summary
The following table summarizes the key chemical properties and recommended handling

conditions for Eupalinolide O.
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Parameter Data Reference(s)

Chemical Name Eupalinolide O [1]

CAS Number 2170228-67-6 [1][5]

Molecular Formula C₂₂H₂₆O₈ [5]

Molecular Weight 418.44 g/mol [5]

Primary Solvent Dimethyl Sulfoxide (DMSO) [1][6]

Maximum Stock Solubility
100 mg/mL (238.98 mM) in

DMSO (requires sonication)
[1]

Recommended Stock Conc. 10-50 mM in 100% DMSO

Typical Final Assay Conc. 2 - 28 µM [4][7]

Short-Term Storage (in DMSO)
1 month at -20°C (protect from

light)
[1]

Long-Term Storage (in DMSO)
6 months at -80°C (protect

from light)
[1][5]

Experimental Protocols
Protocol 1: Preparation of a 50 mM Eupalinolide O High-
Concentration Stock Solution
This protocol describes the preparation of a high-concentration primary stock solution in

DMSO. Using a high-concentration stock minimizes the volume of solvent added to cell

cultures, thereby reducing the risk of solvent-induced cytotoxicity. The final concentration of

DMSO in cell culture media should typically not exceed 0.5%, and ideally be kept below 0.1%.

Materials and Equipment:

Eupalinolide O powder (MW: 418.44 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Sterile, amber or foil-wrapped microcentrifuge tubes (1.5 mL)

Sterile, low-retention pipette tips and calibrated micropipettes

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Calculation: Determine the mass of Eupalinolide O powder required. To prepare 1 mL of a

50 mM stock solution, the calculation is as follows:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = (0.050 mol/L) × (0.001 L) × (418.44 g/mol ) × (1000 mg/g)

Mass (mg) = 20.92 mg

Weighing: Carefully weigh out 20.92 mg of Eupalinolide O powder using an analytical

balance and place it into a sterile 1.5 mL microcentrifuge tube.

Dissolution:

Add 1 mL of 100% sterile DMSO to the tube containing the Eupalinolide O powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes.

To ensure complete dissolution, place the tube in a bath sonicator for 10-15 minutes.[1]

Visually inspect the solution to confirm that no solid particles remain. The solution should

be clear.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber, or foil-wrapped

microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration (50 mM), solvent

(DMSO), and preparation date.

For long-term storage, place the aliquots at -80°C for up to 6 months.[1][5] For short-term

use, store at -20°C for up to 1 month, ensuring protection from light.[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
Working solutions are prepared by diluting the high-concentration stock solution into cell culture

medium immediately before use.

Procedure:

Thawing: Remove one aliquot of the 50 mM Eupalinolide O stock from the freezer and thaw

it completely at room temperature. Briefly centrifuge the tube to collect the solution at the

bottom.

Serial Dilution: It is recommended to perform a serial dilution to achieve the desired final

concentration accurately.

Example for a final concentration of 8 µM in a 2 mL well volume:

First, prepare an intermediate stock of 1 mM. Dilute the 50 mM stock 1:50 by adding 2

µL of the 50 mM stock to 98 µL of sterile DMSO or cell culture medium.

Next, prepare a second intermediate stock of 100 µM. Dilute the 1 mM stock 1:10 by

adding 10 µL of the 1 mM stock to 90 µL of cell culture medium.

Finally, add the appropriate volume of the 100 µM stock to your culture well. To achieve

8 µM in 2 mL, use the C1V1 = C2V2 formula:[8][9]

(100 µM)(V1) = (8 µM)(2000 µL)
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V1 = 160 µL

Add 160 µL of the 100 µM intermediate solution to the well containing 1840 µL of

medium with cells to get a final volume of 2 mL and a final concentration of 8 µM

Eupalinolide O.

The final DMSO concentration in this example would be 0.8%, which may be high for

some cell lines. To reduce it, a higher intermediate dilution or a lower stock

concentration added in a smaller volume is advised. Always calculate the final DMSO

concentration and run a vehicle control (medium with the same percentage of DMSO) in

your experiment.

Visualized Workflows and Pathways

Stock Solution Preparation Workflow

1. Weigh Eupalinolide O
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Caption: Workflow for preparing Eupalinolide O stock solution.
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Simplified Eupalinolide O Apoptotic Pathway
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Caption: Eupalinolide O inhibits the Akt pathway to induce apoptosis.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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